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Compound of Interest

Compound Name: 2-Fluoro-5-methoxybenzaldehyde

Cat. No.: B034865

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of laboratory chemicals is a critical component of research
and development operations. This guide provides detailed, step-by-step procedures for the
proper disposal of 2-Fluoro-5-methoxybenzaldehyde, ensuring the safety of laboratory
personnel and adherence to environmental regulations.

l. Immediate Safety and Hazard Information

2-Fluoro-5-methoxybenzaldehyde is classified as a hazardous substance. Understanding its
specific hazards is the first step in safe handling and disposal.

Hazard ldentification and Safety Data Summary
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Property Value Citation
CAS Number 105728-90-3 [1]
Molecular Formula C8H7FO2 [1]

Hazard Classifications

Skin Irritant 2, Eye Irritant 2,
Specific Target Organ Toxicity -
Single Exposure 3 (Respiratory

system)

[1]

Hazard Statements

H315: Causes skin irritation,
H319: Causes serious eye
irritation, H335: May cause

respiratory irritation

[1]

Signal Word

Warning

[1]

Personal Protective Equipment
(PPE)

Eyeshields, Gloves, Type
ABEK (EN14387) respirator

filter

[1]

Il. Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 2-Fluoro-5-

methoxybenzaldehyde.

1. Waste ldentification and Classification:

» All waste containing 2-Fluoro-5-methoxybenzaldehyde, including contaminated personal

protective equipment (PPE), empty containers, and spill cleanup materials, must be treated

as hazardous waste.

e Consult your institution's Environmental Health and Safety (EHS) department for specific

waste codes and disposal requirements in your region. Chemical waste generators must

adhere to local, regional, and national hazardous waste regulations to ensure complete and

accurate classification.[2]

2. Personal Protective Equipment (PPE):
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Before handling the waste, ensure you are wearing the appropriate PPE:

o

Safety glasses or goggles.

[¢]

Chemical-resistant gloves (e.g., nitrile).

A lab coat.

[¢]

[e]

In cases of potential dust or aerosol generation, a respirator with a suitable filter is
necessary.[1]

. Containerization of Waste:
Solid Waste:

o Place solid 2-Fluoro-5-methoxybenzaldehyde waste and contaminated materials (e.g.,
paper towels, gloves) in a designated, leak-proof, and clearly labeled hazardous waste
container.

o The container must be compatible with the chemical and have a secure lid.
o Do not overfill the container; leave at least 10% headspace to allow for expansion.
Empty Containers:

o A container that held 2-Fluoro-5-methoxybenzaldehyde is considered "empty" if all
waste has been removed by standard practice and no more than 2.5 cm of residue
remains.[3]

o For containers that held acutely hazardous waste, triple rinsing with a suitable solvent is
required. The rinsate must be collected and disposed of as hazardous waste.[4]

o Deface or remove all original labels from the empty container before its final disposal.[4]
. Labeling of Waste Containers:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."
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e The label must also include:

o

The full chemical name: "2-Fluoro-5-methoxybenzaldehyde".

[¢]

The specific hazards (e.g., "Irritant™).

The date the waste was first added to the container.

[¢]

[e]

The name and contact information of the generating researcher or lab.
5. Storage of Chemical Waste:

» Store hazardous waste in a designated Satellite Accumulation Area (SAA) within the
laboratory.[5]

e The SAA must be under the control of the operator of the process generating the waste.

e Segregate waste containers based on compatibility. Store containers of 2-Fluoro-5-
methoxybenzaldehyde away from incompatible materials such as strong oxidizing agents.

o Ensure all waste containers are kept closed except when adding waste.[6]
6. Disposal Procedure:

e Do not dispose of 2-Fluoro-5-methoxybenzaldehyde down the drain or in the regular trash.

[2]

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Waste will be transported by a licensed hazardous waste contractor to a permitted
Treatment, Storage, and Disposal Facility (TSDF).[7]

o Disposal is typically carried out via incineration by an accredited disposal contractor.[8]

lll. Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-Fluoro-5-methoxybenzaldehyde.

Start:
Waste Generation

Step 1:
Don Appropriate PPE

Step 2:
Containerize Waste

Step 3:
Label Waste Container

Step 4:
Store in Satellite
Accumulation Area

Step 5:
Contact EHS for Pickup

Step 6:
Licensed Disposal

End:
Compliant Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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